Cas no 304855-98-9 ((3S)-3-amino-1-bromo-4-methylpentan-2-one)

• Product Name: (3S)-3-amino-1-bromo-4-methylpentan-2-one
• CAS No: 304855-98-9
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• CID: 5900999
• PubChem ID: 165935503
• Update Time: 2025-10-28

(3S)-3-amino-1-bromo-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7109751
• (3S)-3-amino-1-bromo-4-methylpentan-2-one
• 304855-98-9

• Inchi： 1S/C6H12BrNO/c1-4(2)6(8)5(9)3-7/h4,6H,3,8H2,1-2H3/t6-/m0/s1
• InChI Key： SBCKOPUAACFFLZ-LURJTMIESA-N
• SMILES： BrCC([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 193.01023g/mol
• Monoisotopic Mass: 193.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Additional information on (3S)-3-amino-1-bromo-4-methylpentan-2-one

(3S)-3-amino-1-bromo-4-methylpentan-2-one: A Comprehensive Overview

(3S)-3-amino-1-bromo-4-methylpentan-2-one, also known by its CAS number 304855-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery and development, particularly in the context of enzyme inhibition and therapeutic targeting.

The structure of (3S)-3-amino-1-bromo-4-methylpentan-2-one consists of a pentanone backbone with a bromine atom at position 1, an amino group at position 3, and a methyl group at position 4. The stereochemistry at the chiral center (C3) is S, as denoted by the (S) configuration. This configuration plays a crucial role in determining the compound's biological activity and selectivity. The presence of both an amino group and a ketone group introduces additional complexity to the molecule, enabling it to participate in various chemical reactions and interactions.

Recent research has focused on the synthesis and characterization of (3S)-3-amino-1-bromo-4-methylpentan-2-one. Studies have demonstrated that this compound can be synthesized via multi-step processes involving alkylation, oxidation, and stereoselective reduction. The optimization of these synthetic routes has been a key area of investigation, with researchers aiming to improve yield, purity, and scalability. For instance, a study published in Organic Process Research & Development outlined a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining high yields.

The biological activity of (3S)-3-amino-1-bromo-4-methylpentan-2-one has been explored in several contexts. In vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes, including histone deacetylases (HDACs) and serine proteases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders, where enzyme inhibition plays a critical role. Furthermore, recent research has investigated the compound's ability to modulate cellular signaling pathways, particularly those involving NF-kB and MAPK.

In addition to its enzymatic activity, (3S)-3-amino-1-bromo-4-methylpentan-2-one has been studied for its potential as a chiral building block in asymmetric synthesis. Its unique stereochemistry makes it an ideal candidate for constructing complex molecules with high enantioselectivity. Researchers have employed this compound in the synthesis of natural products and bioactive agents, demonstrating its versatility as a starting material.

The pharmacokinetic properties of (3S)-3-amino-1-bromo-4-methylpentan-2-one have also been investigated. Studies conducted in animal models have revealed moderate absorption and distribution profiles, with limited metabolization via cytochrome P450 enzymes. These findings suggest that the compound may have favorable pharmacokinetic characteristics for oral administration, though further studies are required to confirm these observations.

Looking ahead, the future of (3S)-3-amino-1-bromo-4-methylpentan-2-one lies in its continued exploration as a lead compound for drug development. Ongoing research is focused on optimizing its bioavailability, enhancing its selectivity for target enzymes, and investigating its efficacy in preclinical models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area.

In conclusion, (3S)-3-amino-1-bromo-pentanone (CAS No: 304855989) is a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, stereochemistry, and biological activity make it a valuable tool for researchers working on drug discovery and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing therapeutic interventions for various diseases.